Cas no 106853-90-1 (5-(2-methylpentan-2-yl)-1-benzothiophen-3-one)

• Product Name: 5-(2-methylpentan-2-yl)-1-benzothiophen-3-one
• CAS No: 106853-90-1
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 1184714
• PubChem ID: 15919505
• Update Time: 2025-04-20

5-(2-methylpentan-2-yl)-1-benzothiophen-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylpentan-2-yl)-1-benzothiophen-3-one
• DTXSID40579588
• 106853-90-1
• 5-(2-Methylpentan-2-yl)-1-benzothiophen-3(2H)-one

• Inchi： 1S/C14H18OS/c1-4-7-14(2,3)10-5-6-13-11(8-10)12(15)9-16-13/h5-6,8H,4,7,9H2,1-3H3
• InChI Key： TVRNIRSLZMDVBN-UHFFFAOYSA-N
• SMILES： S1CC(C2=C1C=CC(=C2)C(C)(C)CCC)=O

Computed Properties

• Exact Mass: 234.10783637g/mol
• Monoisotopic Mass: 234.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 42.4Ų